Cas no 2168742-75-2 (2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane)

• Product Name: 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane
• CAS No: 2168742-75-2
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5888391
• PubChem ID: 165607141
• Update Time: 2025-06-14

2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane
• 2168742-75-2
• EN300-1280183

• Inchi： 1S/C14H29NO/c1-7-13(8-2)12(5,6)11-15-14(9-3,10-4)16-13/h15H,7-11H2,1-6H3
• InChI Key： LPOSQBHDRIDHLX-UHFFFAOYSA-N
• SMILES： O1C(CC)(CC)NCC(C)(C)C1(CC)CC

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane

Comprehensive Overview of 2,2,6,6-Tetraethyl-5,5-dimethyl-1,3-oxazinane (CAS No. 2168742-75-2)

The compound 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane (CAS No. 2168742-75-2) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This oxazinane derivative features a six-membered ring containing both nitrogen and oxygen atoms, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, material science, and catalysis.

One of the most frequently searched questions about 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane revolves around its synthesis methods and reaction mechanisms. The compound can be synthesized through multi-step organic reactions, often involving the condensation of appropriate precursors under controlled conditions. Its steric hindrance, caused by the tetraethyl and dimethyl substituents, plays a crucial role in its reactivity, making it a subject of study in stereochemistry and molecular design. Recent publications have highlighted its utility in creating chiral auxiliaries and ligands for asymmetric synthesis, aligning with the growing demand for enantioselective processes in modern chemistry.

In the context of green chemistry and sustainable development, 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane has been explored as a potential eco-friendly catalyst or reagent. Its stability under various conditions and ability to participate in C-H activation reactions make it a candidate for innovative synthetic routes. Furthermore, its thermal stability and solubility profile are often discussed in forums and research papers, as these properties are critical for industrial applications. Users searching for high-performance additives or specialty chemicals frequently encounter this compound in advanced material formulations.

The spectroscopic characterization of CAS No. 2168742-75-2, including NMR, IR, and mass spectrometry data, is another hot topic among chemists. These analytical techniques help confirm the compound's purity and structural integrity, which are essential for reproducibility in research. Additionally, computational studies using density functional theory (DFT) have been employed to predict its electronic properties and molecular interactions, addressing common queries about its reactivity patterns and potential modifications.

From a commercial perspective, 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane is often compared to other nitrogen-oxygen heterocycles in terms of cost-effectiveness and performance. Suppliers and manufacturers emphasize its high purity grades and custom synthesis options, catering to the needs of academic and industrial clients. The compound's role in drug discovery pipelines, particularly in the development of bioactive molecules, has also been a focus of recent discussions, linking it to broader trends in medicinal chemistry and biotechnology.

In summary, 2,2,6,6-tetraethyl-5,5-dimethyl-1,3-oxazinane (CAS No. 2168742-75-2) represents a versatile and scientifically valuable compound with wide-ranging implications. Its study intersects with cutting-edge topics like molecular engineering, sustainable synthesis, and advanced material development, making it a relevant subject for both researchers and industry professionals. As interest in tailored heterocycles continues to grow, this compound is poised to remain a key player in innovative chemical solutions.